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Polychlorinated biphenyls (PCBs) are a class of 209 synthetic organic chemicals, known as
congeners, that were widely used in industrial applications for their chemical stability and
insulating properties.[1][2] Despite a manufacturing ban in many countries since the 1970s,
their resistance to degradation has led to their status as persistent organic pollutants (POPs).
[3][4] Understanding the environmental fate and transport of these compounds is critical for risk
assessment and remediation.

This guide focuses on a specific congener, PCB 80 (3,3',5,5'-Tetrachlorobiphenyl), and two of
its most crucial physicochemical properties: vapor pressure and the Henry's Law constant.
These parameters govern the tendency of PCB 80 to volatilize from surfaces and partition
between water and the atmosphere, respectively.[4][5] An accurate understanding of these
properties is fundamental for modeling its long-range transport, potential for bioaccumulation,
and overall environmental impact. This document provides researchers and scientists with a
synthesis of reported data, a deep dive into the theoretical underpinnings, and detailed
methodologies for their experimental determination.

Core Physicochemical Profile of PCB 80
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PCB 80 is a tetrachlorobiphenyl, meaning it has four chlorine atoms attached to the biphenyl
structure. Its properties are representative of mid-range chlorinated PCBs, which exhibit
significant environmental persistence.

Property Value Source
IUPAC Number 80 [6]
Chemical Name 3,3',5,5'-Tetrachlorobiphenyl
Molecular Formula C12He6Cla [7]
Molecular Weight 291.98 g/mol [61[7]
Physical State Crystalline Solid [2]
Water Solubility Low: .dec.reases with [3][8]
chlorination

. e High; increases with
Lipophilicity (Log Kow) o [3]
chlorination

Section 1: Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed (solid or liquid) phase at a given temperature in a closed system.[9] For a solid
compound like PCB 80, this is more accurately the sublimation pressure. It is a direct measure
of a substance's volatility and is a primary determinant of its ability to move from soil or other
surfaces into the atmosphere.[3]

Theoretical Framework

The vapor pressure of a substance increases non-linearly with temperature, a relationship that
can be described by the Clausius-Clapeyron equation. Due to their low volatility, the vapor
pressures of PCBs are very low at ambient temperatures.[2][3] It is crucial to distinguish
between the vapor pressure of the solid-state (PS) and that of the hypothetical subcooled liquid
(PL), as the latter is often used in partitioning calculations for environmental models.[10]

Reported Vapor Pressure Values for PCB 80
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The following data for PCB 80 is derived from a critical review of physicochemical properties,
which provides selected values based on an evaluation of available experimental data.

Value (Pa) at 25 °C (298.15

Parameter Source
K)

Solid Vapor Pressure (PS) 0.0421 [6]

Subcooled Liquid Vapor Value not explicitly selected in [10]

Pressure (PL) this source

Note: Environmental modeling often requires the subcooled liquid vapor pressure. While not
provided as a selected value in the cited critical review for PCB 80, it can be estimated from the
solid vapor pressure if the enthalpy of fusion is known.

Experimental Protocol: Knudsen Effusion Method

The determination of very low vapor pressures for substances like PCBs requires specialized
techniques.[9][11] The Knudsen Effusion method is a robust technique for measuring the
sublimation pressure of low-volatility solids.

Principle: A solid sample is placed in a sealed cell (the Knudsen cell) containing a small orifice
of known area. The cell is placed in a high-vacuum chamber and heated to a precise
temperature. The rate at which the substance effuses through the orifice as a vapor is
measured by the mass loss of the cell over time. The vapor pressure can then be calculated
from this rate.[12]

Step-by-Step Methodology:

o Sample Preparation: A small quantity of pure PCB 80 crystalline solid is loaded into the
Knudsen effusion cell.

o Apparatus Setup: The cell is suspended from an ultra-microbalance within a high-vacuum
chamber. The temperature of the cell is precisely controlled by an external furnace or heating
jacket.
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Evacuation: The chamber is evacuated to a high vacuum (e.g., < 1072 Pa) to ensure that the
mean free path of the effusing molecules is greater than the orifice diameter, preventing
intermolecular collisions that would violate the principle of free molecular flow.

Isothermal Measurement: The cell is heated to a stable, predetermined temperature. The
mass of the cell is continuously monitored by the microbalance.

Data Acquisition: The rate of mass loss ( dm/dt) is recorded once a steady state is achieved
at a constant temperature.

Calculation: The vapor pressure (P) is calculated using the Hertz-Knudsen equation: P = (
dm/dt) / (A* a) * V(2nRT/M) Where:

[e]

dm/dt is the rate of mass loss.

A is the area of the orifice.

[e]

o

a is the vaporization coefficient (often assumed to be 1 for well-defined orifices).

[¢]

R is the ideal gas constant.

[¢]

T is the absolute temperature in Kelvin.

M is the molar mass of the substance.

[e]

o Temperature Dependence: The procedure is repeated at several different temperatures to
determine the relationship between vapor pressure and temperature, allowing for the
calculation of the enthalpy of sublimation.

Diagram: Knudsen Effusion Experimental Setup
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Caption: Workflow for vapor pressure determination using the Knudsen Effusion method.

Section 2: Henry's Law Constant

The Henry's Law constant (HLC or H) is an equilibrium partition coefficient that describes the
distribution of a chemical between air and a dilute aqueous solution.[13] It is formally defined
as the ratio of a substance's partial pressure in the gas phase to its concentration in the
aqueous phase (H = P/C).[13] This constant is a critical parameter for predicting the tendency
of a chemical to volatilize from water bodies, a key process in the global transport of PCBs.[14]
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Theoretical Framework

A higher HLC value indicates a greater tendency for a compound to partition into the air from
the water. The HLC is temperature-dependent, generally increasing with temperature.[15] It can
be experimentally determined directly or estimated from the ratio of the subcooled liquid vapor
pressure (PL) and the aqueous solubility (CL).[16] Discrepancies often exist in literature values
due to the experimental challenges posed by the very low water solubilities and vapor
pressures of high-molecular-weight PCBs.[15][17]

Reported Henry's Law Constant for PCB 80

The following value for PCB 80 is provided by the same comprehensive review, ensuring
consistency. The value is calculated from the ratio of the subcooled liquid vapor pressure and
aqueous solubility.

Parameter Value at 25 °C (298.15 K) Source

Henry's Law Constant (H) 20 Pa-m3/mol [10]

Experimental Protocol: Gas-Purging (Gas-Stripping)
Method

The gas-purging or gas-stripping technique is a widely used kinetic method for determining the
HLC of volatile and semi-volatile organic compounds.[13][18]

Principle: An inert gas (e.g., nitrogen) is bubbled at a constant flow rate through an aqueous
solution containing the compound of interest. The purging gas strips the dissolved compound
from the water phase. The decrease in the aqueous concentration of the compound over time
is measured, and the HLC is calculated from this rate of decline.[13]

Step-by-Step Methodology:

e Solution Preparation: Prepare a dilute aqueous solution of PCB 80. Due to very low water
solubility, this is often achieved by spiking a stock solution in a water-miscible solvent (e.g.,
acetone) into water and allowing the solvent to evaporate, followed by equilibration. The
concentration must be below the solubility limit.
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o Apparatus Setup: The aqueous solution is placed in a thermostated purging vessel designed
to allow for efficient gas bubbling and sample collection. An inert gas is supplied through a
mass flow controller to ensure a constant, known flow rate.

« Initial Concentration (Co): Before starting the gas flow, an initial water sample is taken to
determine the starting concentration (Co) of PCB 80 using an appropriate analytical method
(e.g., gas chromatography with electron capture detection, GC-ECD).

e Gas Purging: The inert gas is bubbled through the solution at a constant flow rate (G). The
temperature of the system is maintained at a constant, known value.

o Sampling: Aliquots of the aqueous solution are withdrawn at specific time intervals (t).
o Concentration Analysis: The concentration of PCB 80 (Ct) in each aliquot is quantified.

» Data Analysis and Calculation: The HLC is calculated based on the first-order decay of the
concentration. A plot of In(Ct/Co) versus time (t) should yield a straight line. The HLC (H) can
be determined from the slope (k) of this line using the equation: k=-(H*G) / (V*R *T)
Where:

o ks the slope of the In(C) vs. time plot.

[e]

G is the gas flow rate.

V is the volume of the water.

[e]

o

R is the ideal gas constant.
o T is the absolute temperature. Rearranging for H gives: H=-(k*V*R*T)/ G

Diagram: Gas-Purging Experimental Workflow
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Caption: Workflow for Henry's Law constant determination via the gas-purging method.
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Conclusion: Implications for Environmental Risk
Assessment

The physicochemical properties of PCB 80—a low but significant vapor pressure and a
moderate Henry's Law constant—are central to its behavior as an environmental contaminant.
Its vapor pressure allows for slow but persistent volatilization from contaminated soils and
surfaces, facilitating entry into the atmosphere. The Henry's Law constant dictates that once in
a water body, there is a significant thermodynamic driving force for it to partition into the air.

Together, these properties contribute to the long-range atmospheric transport of PCB 80 far
from its original sources, leading to its global distribution.[4] For researchers, professionals in
drug development (where understanding molecular behavior is paramount), and environmental
scientists, a firm grasp of these fundamental parameters is indispensable. Accurate,
experimentally validated data on vapor pressure and Henry's Law constants are the bedrock of
predictive models used to assess the exposure, risk, and ultimate fate of persistent chemicals
in the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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